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CAS No.: 51651-40-2

Cat. No.: S3557244

Get Quote

The table below summarizes the core identification data and physical properties for Nonanedial from

chemical databases.

Property Value

Chemical Name 1,9-Nonanedione [1]

Synonyms Nonanedial; Nonandial; azelaic aldehyde; 1,9-nonanedialdehyde [1]

CAS Registry Number 51651-40-2 [1]

PubChem CID 87278977 [2]

Molecular Formula C₉H₁₆O₂ [1]

Molecular Weight 156.225 g/mol [1]

Melting Point 111 °C [1]

Boiling Point 140 °C (at 18 Torr) [1]

Predicted Density 0.909±0.06 g/cm³ [1]

Purity 99% (data from raw suppliers) [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s3557244?utm_src=pdf-body
https://www.smolecule.com/products/s3557244?utm_src=pdf-interest
https://www.smolecule.com/products/s3557244?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://pubchem.ncbi.nlm.nih.gov/compound/87278977
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.lookchem.com/ProductWholeProperty_LCPL698194.htm
https://www.smolecule.com/products/s3557244?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis and Experimental Context

While a full, step-by-step protocol for Nonanedial is not available in the search results, I found information

on its synthesis and a highly relevant experimental methodology for studying protein interactions.

Synthesis Route: One referenced synthesis pathway for 1,9-Nonanedial involves the reaction of

oct-7-enal with carbon monoxide and hydrogen, using lithium p-
diphenylphosphinobenzenesulfonate as a catalyst, under a pressure of 7500.75 Torr for 4 hours

[1].
Relevant Experimental Protocol: For researchers needing to identify proteins that interact with a

target (which could be applicable if Nonanedial is part of a larger complex), a detailed Affinity
Purification-Mass Spectrometry (AP-MS) protocol is available [3]. This method, developed for

Drosophila melanogaster larval muscles but adaptable to other tissues, involves:
Epitope Tagging: Tagging the bait protein (e.g., with FLAG) for purification.

Expression System: Using a binary system like GAL4/UAS for tissue-specific control.
Validation: Confirming bait protein solubility through Western blotting.

Purification & Identification: Using affinity beads to pull down the bait protein and its
interactors, followed by identification via liquid chromatography and mass spectrometry [3].

The workflow for this AP-MS protocol is summarized in the diagram below.
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Research Considerations and Next Steps

The information found is a starting point. For a comprehensive whitepaper, you will need to consult more

specialized resources.
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Information Gaps: The current data lacks details on biological activity, signaling pathways,
pharmacokinetics, and toxicity of Nonanedial. There is also no direct link to its application in drug
development within the provided search results.

Suggested Next Steps:
Consult Specialized Databases: For deeper insights, search SciFinderⁿ, Reaxys, or Patent
databases using the CAS Number (51651-40-2) for full synthetic procedures and bioactivity
data.

Review Broader Literature: Use academic databases like PubMed and Google Scholar to
find scientific papers specifically studying "Nonanedial" or "azelaic aldehyde" in a biological or

pharmacological context.
Explore Signaling Pathways: While not specific to Nonanedial, tools like SPAGI (Signaling

Pathway Analysis for putative Gene regulatory network Identification) are used to identify active
signaling pathways by integrating gene expression and protein-protein interaction data [4].

Commercial resources like Cell Signaling Technology also provide generalized pathway
diagrams [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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